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Compound of Interest

Compound Name: 2,5-Dihydrofuran

Cat. No.: B041785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

2,5-Dihydrofuran, ensuring the well-being of laboratory personnel and compliance with safety

standards.

Hazard Summary
2,5-Dihydrofuran is a highly flammable liquid and vapor that poses several significant risks. It

can form explosive peroxides, especially upon prolonged storage or exposure to air.[1]

Inhalation, ingestion, or skin contact can be harmful.

Hazard Description

Flammability

Highly flammable liquid and vapor. Vapors can

form explosive mixtures with air and may travel

to an ignition source and flash back.[1][2]

Peroxide Formation

May form explosive peroxides upon exposure to

air or light, particularly during storage.[1]

Containers should be dated upon opening and

tested periodically for peroxides.[1]

Health Hazards

Harmful if swallowed or inhaled. Causes skin

and serious eye irritation.[2][3] May cause

respiratory irritation.[3]
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 2,5-Dihydrofuran to prevent

exposure. The following table outlines the minimum required PPE.

Body Part PPE Required
Specifications and Best
Practices

Eyes/Face
Safety glasses with side

shields and a face shield.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1] Use

chemical goggles and a face

shield where there is a

potential for splashing.[4][5]

Skin

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

Nitrile rubber).[4][6]

Inspect gloves before use. Use

proper glove removal

technique to avoid skin

contact.[7]

Body

Flame-retardant and antistatic

protective clothing. A lab coat

is the minimum requirement.

The type of protective

equipment must be selected

based on the concentration

and amount of the dangerous

substance at the specific

workplace.[7]

Respiratory
Use in a well-ventilated area or

under a chemical fume hood.

A NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required if

exposure limits are exceeded

or if irritation is experienced.[8]

Standard Operating Procedures for Handling
Adherence to a strict, step-by-step protocol is crucial for the safe handling of 2,5-
Dihydrofuran.

1. Preparation:
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.

Remove all potential ignition sources from the handling area, including open flames, hot

surfaces, and spark-producing equipment.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

2. Handling:

Wear all required personal protective equipment as detailed in the PPE section.

Use only non-sparking tools.[1]

Avoid breathing vapors or mists.

Prevent contact with eyes, skin, and clothing.[1]

If peroxide formation is suspected (e.g., crystal formation), do not open or move the

container and seek expert assistance.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1]

Keep containers tightly closed.[1]

Keep away from heat, sparks, and open flames.[1]

Date containers upon opening and periodically test for the presence of peroxides.[1]

Emergency and Disposal Plans
Spill Response:
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Immediately evacuate the area and remove all ignition sources.[1]

Ventilate the area of the spill.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, earth).

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[1]

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing. If irritation persists, seek medical attention.[1]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Seek medical attention if symptoms occur.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Disposal Plan:

Disposal of 2,5-Dihydrofuran and any contaminated materials must be conducted through a

licensed professional waste disposal service.[7]

Dispose of contents and container in accordance with all local, state, and federal regulations

at an approved waste disposal plant.[1][8]

Do not allow the chemical to enter drains.[7]

Safe Handling Workflow
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Safe Handling Workflow for 2,5-Dihydrofuran
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Caption: Logical workflow for the safe handling of 2,5-Dihydrofuran.

Quantitative Data
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Property Value

CAS Number 1708-29-8

Molecular Formula C4H6O

Molecular Weight 70.09 g/mol

Flash Point -19 °C / -2.2 °F

Boiling Point 65 - 66 °C / 149 - 150.8 °F

Hazard Class 3

Packing Group II

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. synquestlabs.com [synquestlabs.com]

4. americanchemistry.com [americanchemistry.com]

5. corporate.dow.com [corporate.dow.com]

6. ehs.utk.edu [ehs.utk.edu]

7. chemicalbook.com [chemicalbook.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2,5-
Dihydrofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041785#personal-protective-equipment-for-handling-
2-5-dihydrofuran]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b041785?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC244781000&productDescription=2%2C5-DIHYDROFURAN%2C+97%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20575~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2003:09:07~~2%203-Dihydrofuran~~
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2H00%2F2H08-1-00.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://corporate.dow.com/content/dam/corp/documents/science-sustainability/920-00004-01-personal-protective-equipment-guidance.pdf
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://www.chemicalbook.com/msds/2-5-dimethyltetrahydrofuran.pdf
https://www.fishersci.com/store/msds?partNumber=AC115531000&productDescription=2%2C5-DIMETHOXY-2%2C5-DIHYDR+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b041785#personal-protective-equipment-for-handling-2-5-dihydrofuran
https://www.benchchem.com/product/b041785#personal-protective-equipment-for-handling-2-5-dihydrofuran
https://www.benchchem.com/product/b041785#personal-protective-equipment-for-handling-2-5-dihydrofuran
https://www.benchchem.com/product/b041785#personal-protective-equipment-for-handling-2-5-dihydrofuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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